2-[(4-fluorophenyl)sulfanyl]-1-[3-(pyridin-4-yloxy)azetidin-1-yl]ethan-1-one

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-1-(3-pyridin-4-yloxyazetidin-1-yl)ethanone
• InChI: InChI=1S/C16H15FN2O2S/c17-12-1-3-15(4-2-12)22-11-16(20)19-9-14(10-19)21-13-5-7-18-8-6-13/h1-8,14H,9-11H2
• InChI Key: FXBATFVEERIDDY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CSC2=CC=C(C=C2)F)OC3=CC=NC=C3
• Molecular Formula: C16H15FN2O2S
• Molecular Weight: 318.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a sulfanyl group, a pyridin-4-yloxy group, and an azetidin-1-yl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. It would likely have a complex three-dimensional structure due to the presence of the azetidin-1-yl (a type of cyclic amine) and pyridin-4-yloxy (a type of ether) groups.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the fluorophenyl group could potentially undergo electrophilic aromatic substitution reactions, while the azetidin-1-yl group could potentially undergo reactions typical of amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the fluorophenyl and sulfanyl groups could potentially increase its lipophilicity, which could influence its solubility and permeability.

Mechanism of Action

2-[(4-fluorophenyl)sulfanyl]-1-[3-(pyridin-4-yloxy)azetidin-1-yl]ethan-1-one is believed to exert its therapeutic effects through a variety of mechanisms. This compound has been found to interact with several biological targets, including various enzymes, receptors, and transporters, and is believed to modulate the activity of these targets. Additionally, this compound has been found to interact with several signaling pathways, and is believed to modulate the activity of these pathways, resulting in the modulation of the activity of several proteins.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. This compound has been found to modulate the activity of several enzymes, receptors, and transporters, resulting in the modulation of the activity of several proteins. Additionally, this compound has been found to modulate the activity of several signaling pathways, resulting in the modulation of the activity of several proteins. This compound has also been found to have anti-inflammatory and anti-cancer activity, as well as neuroprotective activity.

Advantages and Limitations for Lab Experiments

The use of 2-[(4-fluorophenyl)sulfanyl]-1-[3-(pyridin-4-yloxy)azetidin-1-yl]ethan-1-one in lab experiments has both advantages and limitations. One advantage of using this compound in lab experiments is that it is relatively easy to synthesize, and can be synthesized using a variety of methods. Additionally, this compound has been found to interact with several biological targets, and can be used to modulate the activity of these targets. A limitation of using this compound in lab experiments is that it is a small molecule, and thus has limited therapeutic potential. Additionally, this compound has been found to interact with several signaling pathways, and thus may not be suitable for use in certain types of experiments.

Future Directions

The potential therapeutic applications of 2-[(4-fluorophenyl)sulfanyl]-1-[3-(pyridin-4-yloxy)azetidin-1-yl]ethan-1-one are still being explored, and thus there are a variety of potential future directions for research. One potential future direction is to further explore the potential anti-inflammatory and anti-cancer activities of this compound. Additionally, further research into the potential neuroprotective activity of this compound could be conducted. Moreover, further research into the potential interactions of this compound with various biological targets and signaling pathways could be conducted. Finally, further research into the potential therapeutic applications of this compound in other areas of scientific research, such as cardiovascular disease, could be conducted.

Synthesis Methods

2-[(4-fluorophenyl)sulfanyl]-1-[3-(pyridin-4-yloxy)azetidin-1-yl]ethan-1-one can be synthesized using a variety of methods, including the use of a Suzuki-Miyaura coupling reaction, a Sonogashira coupling reaction, and a palladium-catalyzed cross-coupling reaction. The Suzuki-Miyaura coupling reaction is a palladium-catalyzed cross-coupling reaction that involves the reaction of an organoboron compound with an organohalide in the presence of a palladium catalyst. The Sonogashira coupling reaction is a palladium-catalyzed cross-coupling reaction that involves the reaction of an organohalide with an organometallic compound in the presence of a palladium catalyst. The palladium-catalyzed cross-coupling reaction is a palladium-catalyzed cross-coupling reaction that involves the reaction of an organohalide with an organometallic compound in the presence of a palladium catalyst.

Scientific Research Applications

2-[(4-fluorophenyl)sulfanyl]-1-[3-(pyridin-4-yloxy)azetidin-1-yl]ethan-1-one has been studied in several scientific research applications, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been found to have potential anti-cancer activity, as it has been found to inhibit the growth of several types of cancer cells. In inflammation research, this compound has been found to have potential anti-inflammatory activity, as it has been found to reduce the levels of pro-inflammatory cytokines in vitro. In neurological disorders, this compound has been found to have potential neuroprotective activity, as it has been found to reduce the levels of several neurotoxic proteins in vitro.